Cas no 1936341-68-2 (tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate)

• Product Name: tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate
• CAS No: 1936341-68-2
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• MDL: MFCD32740311
• CID: 5247843
• PubChem ID: 131125544
• Update Time: 2025-10-28

tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1,1-diethyl-3-hydroxypropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate

• MDL： MFCD32740311
• Inchi： 1S/C12H25NO3/c1-6-12(7-2,8-9-14)13-10(15)16-11(3,4)5/h14H,6-9H2,1-5H3,(H,13,15)
• InChI Key： XJNWXGMPIROJIM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CC)(CC)CCO

Additional information on tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate

tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate (CAS No. 1936341-68-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate (CAS No. 1936341-68-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate is characterized by a tert-butyl carbamate moiety attached to a 3-ethyl-1-hydroxypentan-3-yl group. The tert-butyl carbamate is a common protecting group in organic synthesis, known for its stability under various reaction conditions and ease of removal. The 3-ethyl-1-hydroxypentan-3-yl moiety adds complexity and specificity to the molecule, making it an interesting target for drug design and development.

Synthesis of tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate and the introduction of the 3-ethyl-1-hydroxypentan-3-yl group. One common approach is to start with the corresponding amine and react it with di-t-butyl dicarbonate (Boc₂O) to form the tert-butyl carbamate. The 3-ethyl-1-hydroxypentan-3-yl group can then be introduced through a variety of methods, such as alkylation or condensation reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development.

In terms of biological activity, tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate has shown promise in several areas. One notable application is in the field of neurodegenerative diseases, where it has been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate has been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. However, further studies are needed to optimize its pharmacological properties and assess its safety profile in preclinical models.

In recent years, there has been a growing interest in the use of computational methods to predict the biological activities and properties of compounds like tert-butyl N-(3-ethyl-1-hydroxypentan-3-yl)carbamate. Machine learning algorithms and molecular dynamics simulations have been employed to gain insights into its binding interactions with target proteins and to identify potential off-target effects. These computational tools have significantly accelerated the drug discovery process and provided valuable information for optimizing lead compounds.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(3-ethyl-1-hydroxypentan-3-y l)carbamate in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, tert-butyl N-(3-e thyl - 1 - hydro x y pent an - 3 - y l ) carbamate (CAS No. 1936341 - 68 - 2 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthetic chemistry and computational methods, makes it an attractive target for further research and development in medicinal chemistry.